Cas no 1261449-74-4 (4-Chloro-2-(chloromethyl)phenol)

• Product Name: 4-Chloro-2-(chloromethyl)phenol
• CAS No: 1261449-74-4
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• MDL: MFCD18393174
• CID: 4791905
• PubChem ID: 53432929
• Update Time: 2025-06-11

4-Chloro-2-(chloromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(chloromethyl)phenol
• 5-CHLORO-2-HYDROXYBENZYL CHLORIDE
• 4-Chloro-2-(chloromethyl)phenol

• MDL： MFCD18393174
• Inchi： 1S/C7H6Cl2O/c8-4-5-3-6(9)1-2-7(5)10/h1-3,10H,4H2
• InChI Key： VWTUEKQGZOYYOF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 4-Chloro-2-(chloromethyl)phenol

Comprehensive Overview of 4-Chloro-2-(chloromethyl)phenol (CAS No. 1261449-74-4): Properties, Applications, and Industry Insights

4-Chloro-2-(chloromethyl)phenol (CAS No. 1261449-74-4) is a chlorinated phenolic compound with significant relevance in industrial and research applications. This chloromethyl phenol derivative is characterized by its unique molecular structure, featuring both chloro and chloromethyl functional groups attached to a phenol ring. Its chemical formula, C₇H₆Cl₂O, and molecular weight of 177.03 g/mol make it a versatile intermediate in organic synthesis.

The compound's dual functional groups contribute to its reactivity, enabling its use as a building block for more complex chemical entities. Researchers frequently employ 4-Chloro-2-(chloromethyl)phenol in the development of pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its phenolic hydroxyl group offers sites for further modification, while the chloromethyl moiety provides opportunities for nucleophilic substitution reactions.

In the context of current industry trends, CAS 1261449-74-4 has gained attention for its potential in green chemistry applications. With increasing focus on sustainable chemical processes, this compound's efficiency as an intermediate aligns with the demand for atom-economical reactions. Manufacturers are exploring its use in catalyzed transformations that minimize waste generation, addressing the growing market need for environmentally friendly synthesis routes.

Analytical characterization of 4-Chloro-2-(chloromethyl)phenol typically involves techniques such as HPLC purity analysis, gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent quality standards required for high-precision chemical applications. The substance generally appears as a white to off-white crystalline powder with characteristic phenolic odor, and its physical-chemical properties are well-documented in scientific literature.

From a regulatory perspective, proper handling of chloromethyl phenol compounds requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Storage typically involves cool, dry conditions in tightly sealed containers to maintain stability.

The global market for specialty phenolic compounds like 4-Chloro-2-(chloromethyl)phenol continues to expand, driven by demand from the pharmaceutical intermediates sector and advanced material science applications. Recent patent literature reveals innovative uses of this compound in polymer modification and functional material synthesis, particularly in developing high-performance coatings and engineered thermoplastics.

Quality control measures for CAS 1261449-74-4 typically specify minimum purity levels of 97-99%, with strict limits on impurity profiles. Reputable suppliers provide comprehensive analytical certificates detailing batch-specific characteristics. The compound's shelf life under proper storage conditions generally exceeds 24 months, making it a practical choice for industrial applications.

Emerging research directions for 4-Chloro-2-(chloromethyl)phenol include its potential in bioconjugation chemistry and click chemistry applications. The reactive chloromethyl group offers opportunities for creating molecular scaffolds in drug discovery programs. These developments align with current scientific interest in modular synthesis approaches and high-throughput screening platforms.

For researchers considering 4-Chloro-2-(chloromethyl)phenol synthesis, several published routes exist, including chloromethylation of 4-chlorophenol or selective chlorination of appropriate precursors. Process optimization continues to focus on improving yield efficiency and reducing byproduct formation, reflecting the chemical industry's emphasis on process intensification.

Environmental fate studies indicate that chlorinated phenols like this compound undergo biodegradation under appropriate conditions, though proper waste management practices should always be followed. The scientific community continues to investigate advanced oxidation processes for treating wastewater containing similar compounds, addressing growing environmental concerns.

In analytical applications, 4-Chloro-2-(chloromethyl)phenol serves as a valuable reference standard for method development and validation. Its well-defined chromatographic behavior makes it suitable for HPLC method optimization and system suitability testing, particularly in laboratories focusing on chlorinated aromatic analysis.

The compound's structure-activity relationships have attracted interest in medicinal chemistry research, particularly regarding bioactive molecule design. While not pharmacologically active itself, its derivatives show potential in various therapeutic target areas, contributing to ongoing drug discovery efforts.

From a commercial availability perspective, 4-Chloro-2-(chloromethyl)phenol is typically supplied in research quantities (gram to kilogram scale) by specialty chemical providers. Current market trends show steady demand from contract research organizations and academic research institutions engaged in organic synthesis projects.

Future prospects for CAS 1261449-74-4 appear promising, with potential applications emerging in nanomaterial functionalization and smart material development. As synthetic methodologies advance, this versatile compound will likely find new roles in cutting-edge chemical technologies and innovative material design.